Cas no 154425-03-3 (2,5-Bis[(dodecyloxy)carbonyl]benzene-1,4-dicarboxylate)

• Product Name: 2,5-Bis[(dodecyloxy)carbonyl]benzene-1,4-dicarboxylate
• CAS No: 154425-03-3
• MF: C₃₄H₅₂O₈
• MW: 588.771891593933
• CID: 2779298
• Update Time: 2023-08-07

2,5-Bis[(dodecyloxy)carbonyl]benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis[(dodecyloxy)carbonyl]benzene-1,4-dicarboxylate

• Inchi： 1S/C34H54O8/c1-3-5-7-9-11-13-15-17-19-21-23-41-33(39)29-25-28(32(37)38)30(26-27(29)31(35)36)34(40)42-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3,(H,35,36)(H,37,38)/p-2
• InChI Key： CNPWQUAOQGOLEJ-UHFFFAOYSA-L
• SMILES： O(C(C1C=C(C(=O)[O-])C(=CC=1C(=O)[O-])C(=O)OCCCCCCCCCCCC)=O)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 26
• Complexity: 679
• XLogP3: 13.1
• Topological Polar Surface Area: 133